2-bromo-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2-bromo-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C13H14BrNO3S2/c1-9-6-7-19-13(9)11(16)8-15-20(17,18)12-5-3-2-4-10(12)14/h2-7,11,15-16H,8H2,1H3
• InChI Key: SSDUQIXEFJRBIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNS(=O)(=O)C2=CC=CC=C2Br)O
• Molecular Formula: C13H14BrNO3S2
• Molecular Weight: 376.3 g/mol

Description

“2-bromo-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzenesulfonamide” is a chemical compound with potential for scientific research. It’s related to “2-Bromo-3-methylthiophene”, which is formed by bromination of 3-methyl thiophene with N-bromosuccinimide.

Synthesis Analysis

The synthesis of related compounds like “2-Bromo-3-methylthiophene” involves the bromination of 3-methyl thiophene with N-bromosuccinimide in the absence of benzoyl peroxide. It’s used in the preparation of poly(3,3′′′-dimethyl-(2,2′:5′,2′:5′,2′′′)tetrathiophene)).

Scientific Research Applications

Anti-Inflammatory Applications

. The presence of the thiophene moiety can be crucial in the synthesis of drugs aimed at treating inflammatory diseases. Researchers are exploring derivatives of this compound for potential use in new anti-inflammatory medications.

Antipsychotic Potential

. The compound could be used as a precursor in the synthesis of novel antipsychotic drugs, potentially offering new treatments for psychiatric disorders.

Anti-Arrhythmic Effects

. This suggests that 2-bromo-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzenesulfonamide could be used in the development of new medications to correct heart rhythm disorders.

Antioxidant Properties

. This compound could be instrumental in creating antioxidants that help protect cells from damage caused by free radicals.

Antimicrobial and Antifungal Uses

. As such, this compound could be valuable in the synthesis of new antimicrobial agents to combat resistant strains of bacteria and fungi.

Anti-Cancer Research

. Research into 2-bromo-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzenesulfonamide could lead to the development of new chemotherapeutic agents, particularly those targeting specific cancer cell lines.

Mechanism of Action

Target of Action

It’s worth noting that thiophene derivatives, a class of compounds to which our compound belongs, have been reported to possess a wide range of therapeutic properties . They interact with various biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

Based on the properties of thiophene derivatives, it can be inferred that the compound may interact with its targets, leading to changes in their function . This interaction could potentially result in the therapeutic effects associated with the compound.

Biochemical Pathways

Given the wide range of therapeutic properties of thiophene derivatives, it can be inferred that the compound may affect multiple biochemical pathways . The downstream effects of these interactions would likely contribute to the compound’s overall therapeutic effect.

Result of Action

Based on the therapeutic properties of thiophene derivatives, it can be inferred that the compound may have a variety of effects at the molecular and cellular level .